Cas no 1171627-40-9 (3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 1171627-40-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4574824
• PubChem ID: 42669878
• Update Time: 2025-06-23

3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C9H14N2O2/c1-4-6-8(9(12)13)7(5-2)11(3)10-6/h4-5H2,1-3H3,(H,12,13)
• InChI Key： HYBAKHGVIFJBIF-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=C(C(O)=O)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID

Professional Introduction to 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS No. 1171627-40-9)

3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID, identified by its CAS number 1171627-40-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is renowned for its diverse biological activities and structural versatility. Pyrazole derivatives are widely studied due to their potential applications in drug development, particularly as scaffolds for novel therapeutic agents.

The structural framework of 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID consists of a six-membered aromatic ring containing two nitrogen atoms at the 1 and 4 positions, with ethyl groups at the 3 and 5 positions and a methyl group at the 1 position. The carboxylic acid functional group at the 4-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This unique arrangement of substituents contributes to its distinct chemical properties and biological interactions.

In recent years, 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID has been explored for its pharmacological potential. One of the most promising areas of research is its application in anti-inflammatory and immunomodulatory therapies. Studies have demonstrated that certain pyrazole derivatives can inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the carboxylic acid group in 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID allows for further derivatization, enabling the creation of more complex molecules with enhanced pharmacological activity.

Furthermore, this compound has shown promise in the development of antimicrobial agents. The pyrazole core is known to interact with bacterial enzymes and cell membranes, disrupting essential metabolic pathways. Research has indicated that 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID can exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for developing novel antibiotics, particularly in the face of growing antibiotic resistance.

The carboxylic acid moiety also facilitates the synthesis of esters and amides, which are common pharmacophores in drug design. By modifying this functional group, researchers can fine-tune the solubility, bioavailability, and metabolic stability of derivatives derived from 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID. This flexibility has led to several preclinical studies exploring its potential in treating neurological disorders. Pyrazole derivatives have been shown to cross the blood-brain barrier and interact with neurotransmitter systems, suggesting their utility in conditions such as epilepsy and neurodegenerative diseases.

Recent advances in computational chemistry have also highlighted the importance of 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID as a building block for drug discovery. Molecular docking studies have identified its potential binding affinity to various protein targets involved in cancer pathways. The ethyl and methyl substituents enhance its ability to fit into binding pockets of enzymes like kinases and proteases, which are often overexpressed in tumor cells. This has spurred interest in developing small-molecule inhibitors based on this scaffold for targeted cancer therapies.

In addition to its therapeutic applications, 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID has been investigated for its role in materials science. Its ability to form coordination complexes with metal ions makes it useful in catalysis and as a ligand in metal-based drugs. The carboxylic acid group can coordinate with transition metals such as copper and zinc, which are essential for various enzymatic reactions. This property has opened avenues for exploring its use in designing metallo-drugs that can target specific diseases.

The synthesis of 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID involves multi-step organic reactions that highlight its synthetic utility. Common methods include condensation reactions between hydrazine derivatives and α-haloketones or aldehydes, followed by functional group transformations to introduce the carboxylic acid moiety. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and improving yields.

The pharmacokinetic profile of derivatives derived from 3,5-DIETHYL-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID is another area of active research. Studies have focused on optimizing absorption, distribution, metabolism, excretion (ADME) properties to enhance drug efficacy and minimize side effects. By leveraging computational tools and experimental data, researchers aim to develop analogs with improved pharmacokinetic profiles suitable for clinical translation.

Future directions in the study of 3,5-DIETHYL-1-MTHLYL-HPYRAZOLone-Carboxylic Acid (CAS No:1171627409) include exploring its role in precision medicine. Personalized medicine approaches require compounds that can be tailored to individual patient profiles based on genetic markers or disease characteristics. The structural flexibility of this compound makes it an attractive candidate for designing patient-specific therapeutics.

In conclusion,3,5-diethyl-l-methyl-lh-pyrazole-l-carbocyclic acid (cas no:1171627409) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research, including anti-inflammatory, antimicrobial, neurological, cancer therapeutics, catalysis,and materials science., Its unique structural features, coupled with advances in synthetic methodologies, make it a valuable scaffold for developing novel drugs and materials., As research continues,the full therapeutic potential of this compound is expected to be further uncovered.,